Cas no 946354-75-2 (2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-phenoxypyrimidine)

• Product Name: 2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-phenoxypyrimidine
• CAS No: 946354-75-2
• MF: C₂₂H₂₄N₄O₃S
• MW: 424.515963554382
• CID: 5919673
• PubChem ID: 42474221
• Update Time: 2025-06-07

2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-phenoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-[4-(3-methylphenyl)sulfonylpiperazin-1-yl]-6-phenoxypyrimidine
• Pyrimidine, 2-methyl-4-[4-[(3-methylphenyl)sulfonyl]-1-piperazinyl]-6-phenoxy-
• 2-methyl-4-[4-(3-methylbenzenesulfonyl)piperazin-1-yl]-6-phenoxypyrimidine
• SR-01000912772-1
• 2-methyl-4-phenoxy-6-(4-(m-tolylsulfonyl)piperazin-1-yl)pyrimidine
• SR-01000912772
• F2443-0219
• AKOS024648602
• 946354-75-2
• 2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-phenoxypyrimidine

• Inchi： 1S/C22H24N4O3S/c1-17-7-6-10-20(15-17)30(27,28)26-13-11-25(12-14-26)21-16-22(24-18(2)23-21)29-19-8-4-3-5-9-19/h3-10,15-16H,11-14H2,1-2H3
• InChI Key： GMOFNIGWJQLZFB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(N1CCN(C2C=C(N=C(C)N=2)OC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 424.15691181g/mol
• Monoisotopic Mass: 424.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• Boiling Point: 612.8±65.0 °C(Predicted)
• pka: 5.69±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-methyl-4-4-(3-methylbenzenesulfonyl)piperazin-1-yl-6-phenoxypyrimidine

Introduction to 2-Methyl-4-(4-(3-Methylbenzenesulfonyl)piperazin-1-yl)-6-Phenoxypyrimidine (CAS No. 946354-75-2)

2-Methyl-4-(4-(3-methylbenzenesulfonyl)piperazin-1-yl)-6-phenoxypyrimidine, also known by its CAS number 946354-75-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of 2-methyl-4-(4-(3-methylbenzenesulfonyl)piperazin-1-yl)-6-phenoxypyrimidine is characterized by a central pyrimidine core, substituted with a methyl group at the 2-position, a piperazine moiety at the 4-position, and a phenoxyl group at the 6-position. The piperazine ring is further functionalized with a 3-methylbenzenesulfonyl group, which imparts unique pharmacological properties to the molecule.

Recent studies have highlighted the potential of 2-methyl-4-(4-(3-methylbenzenesulfonyl)piperazin-1-yl)-6-phenoxypyrimidine as a potent inhibitor of specific kinases involved in various disease pathways. Kinases are enzymes that play crucial roles in cell signaling and regulation, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The ability of this compound to selectively target and inhibit these kinases makes it a promising candidate for therapeutic development.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-methyl-4-(4-(3-methylbenzenesulfonyl)piperazin-1-yl)-6-phenoxypyrimidine exhibited strong inhibitory activity against the Aurora A kinase, which is overexpressed in many types of cancer cells. The compound was shown to effectively induce cell cycle arrest and apoptosis in cancer cell lines, suggesting its potential as an anti-cancer agent.

Furthermore, preclinical studies have evaluated the pharmacokinetic and pharmacodynamic properties of 2-methyl-4-(4-(3-methylbenzenesulfonyl)piperazin-1-yl)-6-phenoxypyrimidine. These studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, which is a critical factor for its potential clinical application.

The structural features of 2-methyl-4-(4-(3-methylbenzenesulfonyl)piperazin-1-yl)-6-phenoxypyrimidine have also been explored to understand its binding interactions with target proteins. Molecular docking studies have revealed that the phenoxyl group forms hydrogen bonds with key residues in the active site of Aurora A kinase, while the piperazine moiety interacts with hydrophobic regions. These interactions contribute to the high affinity and selectivity of the compound for its target.

In addition to its anti-cancer properties, 2-methyl-4-(4-(3-methylbenzenesulfonyl)piperazin-1-yl)-6-phenoxypyrimidine has shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate signaling pathways involved in inflammation. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells.

The development of 2-methyl-4-(4-(3-methylbenzenesulfonyl)piperazin-1-yl)-6-phenoxypyrimidine as a therapeutic agent is ongoing, with several clinical trials currently underway. These trials aim to evaluate the safety and efficacy of the compound in various disease settings. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-methyl-4-(4-(3-methylbenzenesulfonyl)piperazin-1-yl)-6-phenoxypyrimidine (CAS No. 946354-75-2) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and potent biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.